Cas no 693810-42-3 (Benzo[b]thiophene-2-carboxamide,3-chloro-N-[4-[3-(3,4-dimethoxyphenyl)-1-oxo-2-propenyl]phenyl]-)

• Product Name: Benzo[b]thiophene-2-carboxamide,3-chloro-N-[4-[3-(3,4-dimethoxyphenyl)-1-oxo-2-propenyl]phenyl]-
• CAS No: 693810-42-3
• MF: C₂₆H₂₀ClNO₄S
• MW: 477.95930480957
• CID: 1736268
• Update Time: 2024-11-27

Benzo[b]thiophene-2-carboxamide,3-chloro-N-[4-[3-(3,4-dimethoxyphenyl)-1-oxo-2-propenyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide,3-chloro-N-[4-[3-(3,4-dimethoxyphenyl)-1-oxo-2-propenyl]phenyl]-
• Benzo[b]thiophene-2-carboxamide, 3-chloro-N-[4-[3-(3,4-dimethoxyphenyl)-1-oxo-2-propen-1-yl]phenyl]-

• Inchi： 1S/C26H20ClNO4S/c1-31-21-14-8-16(15-22(21)32-2)7-13-20(29)17-9-11-18(12-10-17)28-26(30)25-24(27)19-5-3-4-6-23(19)33-25/h3-15H,1-2H3,(H,28,30)
• InChI Key： PBQDFCLZFSSZKH-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(Cl)=C(C(NC1=CC=C(C(=O)C=CC3=CC=C(OC)C(OC)=C3)C=C1)=O)S2

Computed Properties

• Exact Mass: 477.0803

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Melting Point: 169 °C(Solv: ethanol (64-17-5))
• Boiling Point: 616.8±55.0 °C(Predicted)
• PSA: 64.63
• pka: 10.74±0.70(Predicted)